Cas no 336818-33-8 (tert-Butyl 2,6-dichloro-4-nitrobenzoate)

tert-Butyl 2,6-dichloro-4-nitrobenzoate structure
336818-33-8 structure
Product Name:tert-Butyl 2,6-dichloro-4-nitrobenzoate
CAS No:336818-33-8
MF:C11H11Cl2NO4
MW:292.115341424942
CID:2678935
PubChem ID:20786334
Update Time:2025-04-21

tert-Butyl 2,6-dichloro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • CID 20786334
    • tert-Butyl 2,6-dichloro-4-nitrobenzoate
    • tert-Butyl2,6-dichloro-4-nitrobenzoate
    • SCHEMBL14254822
    • 336818-33-8
    • 2,6-Dichloro-4-nitro-benzoic acid tert-butyl ester
    • Inchi: 1S/C11H11Cl2NO4/c1-11(2,3)18-10(15)9-7(12)4-6(14(16)17)5-8(9)13/h4-5H,1-3H3
    • InChI Key: IJMZCHAISLSRFI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C(=O)OC(C)(C)C)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 291.0065132Da
  • Monoisotopic Mass: 291.0065132Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 72.1Ų
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